Cas no 61841-56-3 (Benzene, 1,1'-thiobis[2,4,5-trimethyl-)
61841-56-3 structure
Product Name:Benzene, 1,1'-thiobis[2,4,5-trimethyl-
CAS No:61841-56-3
MF:C18H22S
MW:270.432283878326
CID:464858
PubChem ID:71391770
Update Time:2025-04-19
Benzene, 1,1'-thiobis[2,4,5-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-trimethyl-5-(2,4,5-trimethylphenyl)sulfanylbenzene
- 61841-56-3
- 1,1'-Sulfanediylbis(2,4,5-trimethylbenzene)
- DTXSID60813597
- Benzene, 1,1'-thiobis[2,4,5-trimethyl-
-
- Inchi: 1S/C18H22S/c1-11-7-15(5)17(9-13(11)3)19-18-10-14(4)12(2)8-16(18)6/h7-10H,1-6H3
- InChI Key: OMDSMWAFALQVII-UHFFFAOYSA-N
- SMILES: S(C1C=C(C)C(C)=CC=1C)C1C=C(C)C(C)=CC=1C
Computed Properties
- Exact Mass: 270.14436
- Monoisotopic Mass: 270.14422188g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
Benzene, 1,1'-thiobis[2,4,5-trimethyl- Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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